Cas no 2229271-16-1 (3-(1-bromopropan-2-yl)-1-benzothiophene)

• Product Name: 3-(1-bromopropan-2-yl)-1-benzothiophene
• CAS No: 2229271-16-1
• MF: C₁₁H₁₁BrS
• MW: 255.174041032791
• CID: 6041626
• PubChem ID: 165789262
• Update Time: 2025-06-11

3-(1-bromopropan-2-yl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)-1-benzothiophene
• EN300-1904250
• 2229271-16-1

• Inchi： 1S/C11H11BrS/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h2-5,7-8H,6H2,1H3
• InChI Key： QEUKMYYRFLOUHA-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CSC2C=CC=CC1=2

Computed Properties

• Exact Mass: 253.97648g/mol
• Monoisotopic Mass: 253.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-(1-bromopropan-2-yl)-1-benzothiophene

3-(1-Bromopropan-2-yl)-1-Benzothiophene: A Comprehensive Overview

3-(1-Bromopropan-2-yl)-1-benzothiophene, also known by its CAS number 2229271-16-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the five-membered ring. The presence of the bromine atom in the 3-position of the benzothiophene ring introduces unique electronic and structural properties, making it a valuable material for various applications.

Benzothiophenes are known for their ability to form stable radical cations, which makes them promising candidates for use in organic electronics. Recent studies have explored the potential of 3-(1-bromopropan-2-yl)-1-benzothiophene in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine substituent plays a crucial role in modulating the electronic properties of the molecule, enhancing its stability and conductivity under various conditions.

The synthesis of 3-(1-bromopropan-2-yl)-1-benzothiophene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent bromination. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for advanced material applications. The stability of this compound under thermal and photochemical conditions has been extensively studied, with results indicating excellent resistance to degradation, which is a critical factor for its use in high-performance devices.

In terms of optical properties, 3-(1-bromopropan-2-yl)-1-benzothiophene exhibits strong absorption in the visible region, making it an attractive candidate for light-harvesting applications. Recent advancements in computational chemistry have allowed researchers to model the electronic transitions of this compound with high accuracy, providing deeper insights into its photophysical behavior. These studies have revealed that the bromine substituent significantly influences the molecule's absorption spectrum, broadening its potential applications in optoelectronics.

The integration of 3-(1-bromopropan-2-yl)-1-benzothiophene into polymer blends has also been explored as a means to enhance the mechanical and electrical properties of polymeric materials. By incorporating this compound into polymer matrices, researchers have observed improved charge transport characteristics, which are essential for applications such as flexible electronics and energy storage devices. These findings underscore the versatility of this compound in contributing to the development of next-generation materials.

In conclusion, 3-(1-bromopropan-2-yl)-1-benzothiophene, with its unique structural and electronic properties, continues to be a focal point in both fundamental research and applied sciences. Its potential applications span across organic electronics, optoelectronics, and materials science, driven by ongoing advancements in synthesis techniques and computational modeling. As research progresses, this compound is expected to play an increasingly important role in shaping innovative technologies that address modern challenges in energy and information systems.